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Compound of Interest

Compound Name: Aminoindanol

Cat. No.: B8576300 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of aminoindanol, a chemical compound utilized by researchers, scientists, and drug

development professionals. Adherence to these procedural steps is critical for ensuring

laboratory safety and environmental compliance.

Aminoindanol is classified as a hazardous chemical, and its disposal is regulated.[1] It must

be handled through an approved waste disposal plant and should never be disposed of in the

regular trash or down the drain.[1][2][3][4]

Hazard Identification and Classification
Before handling, it is crucial to be aware of the hazards associated with aminoindanol. This

information is typically found in the Safety Data Sheet (SDS).
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Hazard Classification Category Description

Acute Oral Toxicity Category 4 Harmful if swallowed.

Acute Dermal Toxicity Category 4 Harmful in contact with skin.

Acute Inhalation Toxicity Category 4 Harmful if inhaled.

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Irritation Category 2 Causes serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.

(Source: 2012 OSHA Hazard

Communication Standard, as

cited in the Fisher Scientific

SDS[1])

Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for the safe disposal of aminoindanol
waste in a laboratory setting.

Step 1: Personal Protective Equipment (PPE)
Before handling aminoindanol waste, ensure you are wearing appropriate PPE to prevent

exposure.

Gloves: Wear appropriate chemical-resistant gloves.[1]

Eye Protection: Use tight-sealing safety goggles.[1]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[1]

Respiratory Protection: For solid powder, use a dust mask or respirator (e.g., N95) to avoid

inhalation.

Step 2: Waste Segregation and Collection
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Proper segregation is critical to prevent dangerous chemical reactions.

Identify Waste Type: Determine if the waste is solid aminoindanol, a solution containing

aminoindanol, or a contaminated item (e.g., filter paper, gloves).

Solid Waste:

Carefully sweep up solid aminoindanol, avoiding dust formation.[1][5]

Place the solid waste into a designated, suitable container for disposal.[1]

Liquid Waste:

Collect all aqueous and solvent-based solutions containing aminoindanol in a dedicated

hazardous waste container.

Do not pour aminoindanol solutions down the drain.[2][4][5] Environmental regulations

prohibit the release of such chemicals into the sewer system.[3][5]

Incompatible Materials: Store aminoindanol waste separately from acids, bases, strong

oxidizing agents, and halogenated agents to prevent hazardous reactions.[1][6]

Step 3: Container Management and Labeling
All hazardous waste must be stored in appropriate, clearly labeled containers.

Select a Container:

Use a container that is chemically compatible with aminoindanol.[3] The original product

container is often a suitable choice if it is in good condition.[6]

Ensure the container is free from damage and has a secure, leak-proof cap.[3][6]

Containers should be kept closed except when adding waste.[6]

Label the Container:

Clearly label the container with the words "Hazardous Waste".[3]
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List the full chemical name: "Aminoindanol". Do not use abbreviations or chemical

formulas.[3]

Indicate the approximate concentration and quantity of the waste.

Include the date when waste was first added to the container (generation start date).[3]

Step 4: Storage in a Satellite Accumulation Area (SAA)
Store the collected waste in a designated and properly managed area pending pickup.

Designated Location: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA).[6]

Secondary Containment: It is best practice to place the waste container within a secondary

containment system to prevent the spread of potential spills.[3]

Storage Time: A partially filled container can remain in the SAA for up to one year. However,

once a container is full, it must be removed from the SAA within three days.[6]

Step 5: Final Disposal
The final disposal must be handled by trained professionals.

Arrange for Pickup: Contact your institution's Environmental Health & Safety (EH&S)

department or a licensed hazardous waste disposal contractor to arrange for pickup.[6]

Documentation: Follow all institutional procedures for waste handover, which may include

completing a waste manifest or log.

Disposal of Empty Containers
Containers that once held aminoindanol must also be treated as hazardous waste unless

properly decontaminated.

Triple Rinsing: An empty container that held a hazardous waste should be triple-rinsed with a

suitable solvent (such as water or another solvent capable of removing the residue).[7]
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Collect Rinsate: The rinsate from this process is considered hazardous waste and must be

collected and disposed of with the liquid aminoindanol waste.[7]

Final Container Disposal: After triple-rinsing, deface or remove the original chemical label

and the container may then be disposed of as regular trash.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

aminoindanol waste streams.
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Caption: Workflow for the safe disposal of aminoindanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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